Cas no 2680748-57-4 (2-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)propanoic acid
• CAS No: 2680748-57-4
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5633438
• PubChem ID: 165943007
• Update Time: 2025-05-20

2-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680748-57-4
• 2-methyl-2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazol-4-yl)propanoic acid
• EN300-28283345
• 2-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)propanoic acid

• Inchi： 1S/C11H14N2O4S/c1-4-5-17-10(16)13-9-12-7(6-18-9)11(2,3)8(14)15/h4,6H,1,5H2,2-3H3,(H,14,15)(H,12,13,16)
• InChI Key： YXXCWPXJRLMCGS-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)propanoic acid

CAS No 2680748-57-4: 2-Methyl-2-(2-{(Prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)Propanoic Acid

The compound CAS No 2680748-57-4, also known as 2-Methyl-2-(2-{(Prop-2-en-1-yloxy)carbonylamino}-1,3-thiazol-4-yl)Propanoic Acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted the importance of thiazole-containing compounds in drug design, particularly in the development of anti-inflammatory and antiviral agents.

The substituents on the thiazole ring further enhance the functional versatility of this compound. The propenoyloxy carbonyl amino group attached to the thiazole ring introduces additional reactivity and selectivity, enabling the compound to participate in a wide range of chemical reactions. This makes it an attractive candidate for use in catalytic processes and as a building block in organic synthesis.

Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and efficiency. Researchers have explored various routes for the synthesis of CAS No 2680748-57-4, including microwave-assisted synthesis and enzymatic catalysis. These methods not only improve the yield but also reduce the environmental footprint of the production process.

In terms of physical properties, CAS No 2680748-57-4 exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility characteristics make it suitable for use in both aqueous and organic solvents, depending on the specific application requirements.

The compound has shown promising results in preliminary biological assays, particularly in its ability to inhibit certain enzymes associated with neurodegenerative diseases. This has sparked interest among pharmaceutical researchers who are exploring its potential as a lead compound for drug development.

Furthermore, CAS No 2680748-57-4 has been investigated for its role in agricultural applications, such as plant growth regulation and pest control. Its ability to interact with specific biochemical pathways makes it a candidate for developing eco-friendly agrochemicals that minimize environmental impact.

In conclusion, CAS No 2680748-57-4 represents a cutting-edge compound with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of innovative chemical solutions.